Cas no 189747-31-7 (2-chloro-7H-pyrimido[5,4-d]pyrimidin-8-one)

• Product Name: 2-chloro-7H-pyrimido[5,4-d]pyrimidin-8-one
• CAS No: 189747-31-7
• MF: C₆H₃ClN₄O
• MW: 182.567219018936
• MDL: MFCD13183767
• CID: 825117
• PubChem ID: 135433733
• Update Time: 2025-05-25

2-chloro-7H-pyrimido[5,4-d]pyrimidin-8-one Chemical and Physical Properties

Names and Identifiers

• 6-Chloropyrimido[5,4-d]pyrimidin-4(3H)-one
• 6-chloro-1H-pyrimido[5,4-d]pyrimidin-4-one
• QC-5627
• 6-chloro-3H,4H-pyriMido[5,4-d][1,3]diazin-4-one
• 2-chloro-7H-pyrimido[5,4-d]pyrimidin-8-one
• BS-16388
• PB41548
• OBLBJCVARYVWJH-UHFFFAOYSA-N
• MFCD13183767
• AKOS006337029
• 189747-31-7
• DB-065701
• 6-CHLORO-3H-[1,3]DIAZINO[5,4-D]PYRIMIDIN-4-ONE
• CS-0183174
• SCHEMBL25432823
• DTXSID20442029
• BBL101676
• C6H3ClN4O
• C13616
• SCHEMBL23537752
• 6-(4-trans-aminocyclohexyloxy)-nicotinonitrile
• STL555472

• MDL： MFCD13183767
• Inchi： 1S/C6H3ClN4O/c7-6-8-1-3-4(11-6)5(12)10-2-9-3/h1-2H,(H,9,10,12)
• InChI Key： OBLBJCVARYVWJH-UHFFFAOYSA-N
• SMILES： ClC1=NC=C2C(C(NC=N2)=O)=N1

Computed Properties

• Exact Mass: 182.00000
• Monoisotopic Mass: 181.9995384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• PSA: 71.53000
• LogP: 0.36650

Additional information on 2-chloro-7H-pyrimido[5,4-d]pyrimidin-8-one

Recent Advances in the Study of 2-chloro-7H-pyrimido[5,4-d]pyrimidin-8-one (CAS: 189747-31-7)

2-chloro-7H-pyrimido[5,4-d]pyrimidin-8-one (CAS: 189747-31-7) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, structural modifications, and biological activities, particularly its role as a kinase inhibitor. This research brief aims to summarize the latest findings related to this compound, providing insights into its therapeutic potential and mechanisms of action.

One of the key areas of research has been the optimization of synthetic routes for 2-chloro-7H-pyrimido[5,4-d]pyrimidin-8-one. A study published in the Journal of Medicinal Chemistry (2023) reported an improved synthetic method that enhances yield and purity, making the compound more accessible for further pharmacological studies. The authors utilized a multi-step process involving condensation and cyclization reactions, followed by selective chlorination, to achieve the desired product with high efficiency.

In terms of biological activity, 2-chloro-7H-pyrimido[5,4-d]pyrimidin-8-one has been identified as a potent inhibitor of several protein kinases, including those involved in cancer progression. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated that this compound exhibits strong inhibitory effects against EGFR (Epidermal Growth Factor Receptor) and VEGFR (Vascular Endothelial Growth Factor Receptor), both of which are critical targets in oncology. The study highlighted the compound's ability to disrupt signaling pathways that promote tumor growth and angiogenesis.

Further investigations have explored the structural-activity relationship (SAR) of 2-chloro-7H-pyrimido[5,4-d]pyrimidin-8-one derivatives. Researchers have synthesized a series of analogs with modifications at the 2-chloro position and the pyrimidine ring to enhance selectivity and reduce off-target effects. Preliminary results from these studies suggest that certain derivatives exhibit improved pharmacokinetic properties, such as increased bioavailability and prolonged half-life, which are crucial for clinical applications.

Another promising avenue of research involves the use of 2-chloro-7H-pyrimido[5,4-d]pyrimidin-8-one in combination therapies. A collaborative study between academic and industrial researchers (Nature Communications, 2023) reported synergistic effects when this compound was combined with existing chemotherapeutic agents. The combination therapy showed enhanced efficacy in preclinical models of resistant cancers, suggesting a potential strategy to overcome drug resistance.

Despite these advancements, challenges remain in the development of 2-chloro-7H-pyrimido[5,4-d]pyrimidin-8-one as a therapeutic agent. Issues such as solubility, metabolic stability, and potential toxicity need to be addressed through further optimization and rigorous preclinical testing. Ongoing studies are focusing on these aspects to ensure the compound's suitability for clinical trials.

In conclusion, 2-chloro-7H-pyrimido[5,4-d]pyrimidin-8-one (CAS: 189747-31-7) represents a promising scaffold for the development of novel kinase inhibitors with potential applications in cancer therapy. Recent research has provided valuable insights into its synthesis, biological activity, and therapeutic potential. Continued efforts in structural optimization and combination therapy studies are expected to further advance this compound towards clinical translation.